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Compound of Interest

Compound Name: Diisopropyl bicarbamate

Cat. No.: B141130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for diisopropyl
bicarbamate (CAS No. 19740-72-8), a reagent used in synthetic organic chemistry and

pharmaceutical research.[1] Adherence to these guidelines is crucial for ensuring personnel

safety and minimizing environmental impact in the laboratory and during drug development

processes.

Chemical and Physical Properties
A summary of the key physical and chemical properties of diisopropyl bicarbamate is

presented below. This data is essential for understanding its behavior under various

experimental conditions.
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Property Value Source

CAS Number 19740-72-8 [1][2][3]

Molecular Formula C8H16N2O4 [1][3][4]

Molecular Weight 204.22 g/mol [1][3][4]

IUPAC Name
propan-2-yl N-(propan-2-

yloxycarbonylamino)carbamate
[1][3][5]

Synonyms

Diisopropyl hydrazine-1,2-

dicarboxylate, Orlistat Related

Compound B

[1]

Appearance White to Off-White Solid [1]

Boiling Point 271.5±9.0 °C (Predicted) [1][6]

Melting Point 270 °C [6]

Density 1.098 g/cm³ [6]

Flash Point 118 °C [6]

Water Solubility Not specified

Vapor Pressure 0.00643mmHg at 25°C [6]

Hazard Identification and Classification
Diisopropyl bicarbamate is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 3 H301: Toxic if swallowed

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Acute toxicity, Inhalation Category 1 H330: Fatal if inhaled

Serious eye damage Category 1
H318: Causes serious eye

damage

Respiratory sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Note: Classifications may vary slightly between suppliers. The information presented here is a

composite from available safety data sheets.[2][7]

GHS Label Elements:

Pictogram:

Skull and crossbones (for acute toxicity)

Flame (for flammability)

Health hazard (for respiratory sensitization)

Corrosion (for serious eye damage)

Exclamation mark (for skin sensitization)

Signal Word: Danger[2]

Hazard Statements: H301, H226, H330, H318, H334, H317[2][7]
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Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets.[2][7]

Experimental Protocols: Safe Handling in a
Research Setting
While specific experimental protocols for the safety assessment of diisopropyl bicarbamate
are not readily available in the public domain, the following general guidelines for handling

research chemicals of this nature should be strictly followed.

3.1. Engineering Controls

Work in a well-ventilated area.[2]

Use a chemical fume hood for all operations that may generate dust or aerosols.[7]

Ensure safety showers and eyewash stations are readily accessible.[8]

3.2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following diagram outlines

the recommended PPE based on the handling task.
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Handling Task

Required Personal Protective Equipment

Weighing/Transferring Solid

Safety Goggles

Lab Coat

Gloves (Nitrile)

Respiratory Protection

If dust is generated

Preparing Solutions

Running Reactions

Face Shield

If splash hazard exists

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

3.3. Handling and Storage

Avoid contact with skin and eyes.[2]
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Avoid formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Keep container tightly closed in a dry, cool, and well-ventilated place.[2]

Store locked up.[2]

Store away from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

4.1. First-Aid Measures

The following diagram illustrates the recommended first-aid procedures for different routes of

exposure.

Route of Exposure

First-Aid Measures

Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Give oxygen if breathing is difficult. Seek immediate medical attention. Remove contaminated clothing. Wash skin with soap and plenty of water. Consult a doctor. Rinse with pure water for at least 15 minutes. Consult a doctor. Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid measures for different exposure routes.

4.2. Accidental Release Measures
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In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Spill Occurs

Evacuate Area

Immediately

Wear PPE

Before re-entry

Contain Spill

Use inert absorbent material

Collect Material

Use non-sparking tools

Decontaminate Area

Dispose of Waste

Follow regulations

Report Incident
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Click to download full resolution via product page

Caption: General workflow for handling a chemical spill.

4.3. Fire-Fighting Measures

Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific hazards: May produce hazardous combustion products such as carbon oxides and

nitrogen oxides.[7]

Protective equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[7]

Toxicological and Ecological Information
Toxicological Information:

Diisopropyl bicarbamate is classified as toxic if swallowed.[2]

There is no available data on the most important symptoms and effects, both acute and

delayed.[2]

Ecological Information:

There is no data available on the toxicity to fish, daphnia, algae, or microorganisms.[2]

Information on persistence, degradability, bioaccumulative potential, and mobility in soil is not

available.[2]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[2] Do not allow the product to enter drains.[7]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for diisopropyl bicarbamate. It is not a substitute for a thorough review of the
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Safety Data Sheet (SDS) provided by the supplier and adherence to all institutional safety

policies. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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